Cas no 1795455-39-8 (N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide)

• Product Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide
• CAS No: 1795455-39-8
• MF: C₁₈H₂₁ClN₂O₂
• MW: 332.824543714523
• CID: 5369456
• Update Time: 2025-08-05

N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide

• Inchi： 1S/C18H21ClN2O2/c1-21(2)14-8-6-7-13(11-14)18(22)20-12-17(23-3)15-9-4-5-10-16(15)19/h4-11,17H,12H2,1-3H3,(H,20,22)
• InChI Key： LELSGFCZBZPRIQ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1Cl)OC)(=O)C1=CC=CC(N(C)C)=C1

Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide

N-[2-(2-Chlorophenyl)-2-Methoxyethyl]-3-(Dimethylamino)Benzamide: A Comprehensive Overview

The compound N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide (CAS No. 1795455-39-8) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention in recent years due to its unique properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, pharmacological applications, and the latest advancements associated with this compound.

Structural Analysis and Synthesis

The molecular structure of N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide is composed of a benzamide core with substituents that include a dimethylamino group and a 2-chlorophenyl-2-methoxyethyl group. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and amide bond formation. Recent studies have explored optimized synthetic pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles.

Pharmacological Applications

Research into the pharmacological properties of N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide has revealed its potential as a bioactive agent. Preclinical studies indicate that this compound exhibits modulatory effects on key cellular pathways, making it a candidate for therapeutic interventions in areas such as neurodegenerative diseases and inflammatory conditions. Its ability to cross the blood-brain barrier has further underscored its potential in central nervous system-related therapies.

Recent Research Findings

Recent advancements in computational chemistry have enabled detailed molecular docking studies of N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide, providing insights into its binding affinities with target proteins. These studies have highlighted its potential as a lead compound for drug development programs targeting specific receptor systems. Additionally, metabolomics analyses have shed light on its pharmacokinetic profile, emphasizing the need for further investigations into its bioavailability and toxicity.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide is crucial for sustainable chemical practices. Recent eco-toxicological studies have assessed its degradation pathways under various environmental conditions, revealing moderate persistence in aquatic systems. Regulatory compliance with safety standards remains a priority, particularly given its intended use in pharmaceutical formulations.

Conclusion

In conclusion, N-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(dimethylamino)benzamide (CAS No. 1795455-39-8) stands as a testament to the progress in organic synthesis and pharmacological research. Its unique structural features, coupled with emerging research findings, position it as a promising candidate for future therapeutic applications. Continued exploration into its properties will undoubtedly contribute to the advancement of medicinal chemistry and related fields.